![molecular formula C8H13N3O4S2 B6023430 N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide](/img/structure/B6023430.png)
N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained a significant amount of attention in the scientific community. This compound is known for its potential applications in the field of medicine and research.
Mechanism of Action
N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It does this by activating the p53 pathway, which is a tumor suppressor pathway. It also inhibits the expression of cyclin-dependent kinase 4 (CDK4) and cyclin D1, which are important regulators of the cell cycle. This compound also has anti-inflammatory properties and works by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, induce cell cycle arrest and apoptosis, and have anti-inflammatory properties. It has also been found to have a low toxicity profile.
Advantages and Limitations for Lab Experiments
N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has a number of advantages for lab experiments. It has been found to have a low toxicity profile, making it a safer option for experiments involving cell cultures. It is also relatively easy to synthesize and has been found to be stable under a variety of conditions. However, one limitation of this compound is that it is relatively new and there is still much to be learned about its properties and potential applications.
Future Directions
There are a number of future directions for research involving N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide. One potential direction is to investigate its potential as a treatment for inflammatory diseases. Another potential direction is to investigate its potential as a treatment for cancer. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations. Overall, this compound shows promise as a potential therapeutic agent and warrants further investigation.
Synthesis Methods
The synthesis of N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide involves a series of steps. The first step involves the reaction of 2-chloroacetic acid with thiosemicarbazide to produce 2-(1,3-thiazol-2-yl)acetohydrazide. The second step involves the reaction of 2-(1,3-thiazol-2-yl)acetohydrazide with 2-methoxyethylamine to produce N-(2-methoxyethyl)-2-(1,3-thiazol-2-yl)acetohydrazide. Finally, the third step involves the reaction of N-(2-methoxyethyl)-2-(1,3-thiazol-2-yl)acetohydrazide with chlorosulfonic acid to produce this compound.
Scientific Research Applications
N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has potential applications in the field of medicine and research. It has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to have anti-inflammatory properties and can be used to treat inflammatory diseases.
properties
IUPAC Name |
N-[5-(2-methoxyethylsulfamoyl)-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O4S2/c1-6(12)11-8-9-5-7(16-8)17(13,14)10-3-4-15-2/h5,10H,3-4H2,1-2H3,(H,9,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATCWRMJWOGNZTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC=C(S1)S(=O)(=O)NCCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.